methyl 4-[(5-oxo-2-phenyl-1,3-oxazol-4(5H)-ylidene)methyl]benzoate

• IUPAC Name: methyl 4-[(Z)-(5-oxo-2-phenyl-1,3-oxazol-4-ylidene)methyl]benzoate
• InChI: InChI=1S/C18H13NO4/c1-22-17(20)14-9-7-12(8-10-14)11-15-18(21)23-16(19-15)13-5-3-2-4-6-13/h2-11H,1H3/b15-11-
• InChI Key: OWDXJHGXQNRJKT-PTNGSMBKSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C=C2C(=O)OC(=N2)C3=CC=CC=C3
• Isomeric SMILES: COC(=O)C1=CC=C(C=C1)/C=C\2/C(=O)OC(=N2)C3=CC=CC=C3
• Molecular Formula: C18H13NO4
• Molecular Weight: 307.3 g/mol

Description

Methyl 4-[(5-oxo-2-phenyl-1,3-oxazol-4(5H)-ylidene)methyl]benzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science. This compound is synthesized through a multistep process and has shown promising results in various scientific research studies.

Scientific Research Applications

Synthesis and Structural Analysis

• Chemical Synthesis Techniques : Some studies demonstrate the synthesis of related chemical compounds using various techniques, which might provide insights into methods applicable to the synthesis of methyl 4-[(5-oxo-2-phenyl-1,3-oxazol-4(5H)-ylidene)methyl]benzoate. For instance, Ahmed et al. (2016) described a one-pot synthesis method for similar compounds, which may offer a foundation for synthesizing the chemical (Ahmed et al., 2016).

• Crystallography and Molecular Structure : Understanding the molecular structure and crystallography of similar compounds can be essential. Portilla et al. (2007) discussed the hydrogen-bonded molecular structures in compounds with similar characteristics, potentially providing insights into the structural aspects of this compound (Portilla et al., 2007).

Applications in Materials Science

• Photo-Luminescent Properties : Han et al. (2010) researched the photo-luminescent properties of similar compounds. This area could be relevant for applications in materials science, particularly in the development of new materials with specific optical properties (Han et al., 2010).

• Optical Storage and Electrochromic Materials : Meng et al. (1996) explored the use of related compounds in reversible optical storage, which may suggest potential applications for this compound in data storage technologies (Meng et al., 1996). Additionally, the study by Yigit et al. (2014) on the electrochemical and optical properties of novel polymers might indicate potential applications in electrochromic devices (Yigit et al., 2014).

Potential Medical Applications

• Anti-Cancer Activity : Research by Soni et al. (2015) on the synthesis of novel compounds for anti-cancer activity could provide a framework for exploring the therapeutic potential of this compound in medical applications (Soni et al., 2015).

Future Directions

The future directions in the research of “methyl 4-[(5-oxo-2-phenyl-1,3-oxazol-4(5H)-ylidene)methyl]benzoate” and similar oxazole derivatives could involve exploring their potential biological activities and therapeutic applications. Given the wide spectrum of biological activities exhibited by oxazole derivatives, they could serve as valuable scaffolds for the development of new therapeutic agents.